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An In-depth Technical Guide to the Aqueous Chemistry of Inorganic Bromamines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inorganic bromamines, including monobromamine (NHzBr), dibromamine (NHBr2), and
triboromamine (NBrs), are highly reactive bromine-containing compounds formed from the
reaction of bromine or hypobromite with ammonia. Their chemistry in aqueous solutions is
complex and of significant interest in fields such as water disinfection, where they can act as
both effective biocides and precursors to disinfection byproducts.[1][2] This guide provides a
comprehensive overview of the formation, speciation, decomposition, and reactivity of inorganic
bromamines, supported by quantitative data, detailed experimental protocols, and reaction
pathway visualizations.

Formation and Speciation of Inorganic Bromamines

The formation and distribution of inorganic bromamine species are primarily governed by the
pH of the solution and the molar ratio of bromine to ammonia.[3][4] Monobromamine is
typically favored at higher pH values and a high excess of ammonia.[5] As the pH decreases
and the bromine-to-ammonia ratio increases, the formation of dibromamine and subsequently
tribromamine becomes more favorable.[4][5]

The key formation reactions are as follows:

e Monobromamine Formation: NHs + HOBr = NH2Br + H20
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¢ Dibromamine Formation: NH2Br + HOBr = NHBr2 + H20
e Tribromamine Formation: NHBr2 + HOBr & NBr3 + H20

Additionally, dibromamine can be formed through the disproportionation of monobromamine,

a reaction that is subject to general acid catalysis.[6][7]

2NH2Br & NHBrz + NHs

Visualization of Bromamine Formation and Speciation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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